Cas no 502652-29-1 (Isoxazole, 5-[4-[2-(1-methylethoxy)ethoxy]phenyl]-)

• Product Name: Isoxazole, 5-[4-[2-(1-methylethoxy)ethoxy]phenyl]-
• CAS No: 502652-29-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 1564373
• Update Time: 2024-08-24

Isoxazole, 5-[4-[2-(1-methylethoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-[4-[2-(1-methylethoxy)ethoxy]phenyl]-
• 5-[4-[2-(1-Methylethoxy)ethoxy]phenyl]isoxazole

• Inchi： 1S/C14H17NO3/c1-11(2)16-9-10-17-13-5-3-12(4-6-13)14-7-8-15-18-14/h3-8,11H,9-10H2,1-2H3
• InChI Key： YBYLLEBWIJFSMP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OCCOC(C)C)C=C2)=CC=N1

Computed Properties

• Exact Mass: 247.12091

Experimental Properties

• Density: 1.086±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.1±32.0 °C(Predicted)
• PSA: 44.49
• pka: -2.75±0.10(Predicted)